(2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

• CAS: 52321-06-9

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Structure, Properties, and Applications of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Executive Summary

(2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is a highly functionalized, stereospecific nitrogen heterocycle that serves as a pivotal building block in advanced organic synthesis and modern drug discovery. Featuring a pyrrolidine core with a benzyl-protected amine and two ethyl ester groups, this specific (2S,5R) configuration represents the meso (cis) isomer. Its unique structural rigidity and stereochemical manipulability make it an essential precursor for synthesizing complex polycyclic architectures, most notably the aza-tetracyclic oxazepines currently being developed as mutant KRAS G12D inhibitors[1],[2].

Chemical Structure and Stereochemical Dynamics

The molecule consists of a five-membered pyrrolidine ring substituted at the 2- and 5-positions with ethyl carboxylate groups, and at the 1-position with a benzyl protecting group[3].

Stereochemical Causality: The designation (2S,5R) indicates that the chiral centers at C2 and C5 have opposite absolute configurations. Because the pyrrolidine ring is symmetrically substituted at these positions, the (2S,5R) isomer possesses an internal plane of symmetry, rendering it an achiral meso compound[4]. In the context of a planar or envelope pyrrolidine conformation, this corresponds to the cis isomer, where both ethyl ester groups reside on the same face of the ring.

Epimerization Potential: The alpha-protons adjacent to the ester carbonyls are relatively acidic. This allows the cis (meso) isomer to be epimerized into a mixture of trans isomers ((2S,5S) and (2R,5R)) under strongly basic conditions[2]. This stereochemical inversion is a critical required step when the trans geometry is necessary to achieve the correct spatial trajectory for downstream macrocyclization or rigidification in drug scaffolds[2].

Physicochemical Properties

Quantitative data for the compound is summarized below to aid in experimental planning, handling, and analytical verification[3],[5].

Property	Value
Chemical Name	(2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
CAS Number	52321-06-9 (Specific Isomer) / 17740-40-8 (Mixture)
Molecular Formula	C₁₇H₂₃NO₄
Molecular Weight	305.37 g/mol
Density	1.146 g/cm³
Boiling Point	381.3 ºC at 760 mmHg
Refractive Index	1.53
Vapor Pressure	5.14 × 10⁻⁶ mmHg at 25°C

Synthetic Methodologies and Protocols

The synthesis of the pyrrolidine core typically relies on a double nucleophilic substitution, followed by targeted epimerization if the trans isomer is desired for downstream applications.

Protocol 1: Synthesis of the (2S,5R) Cis-Isomer

Causality: The reaction of diethyl meso-2,5-dibromoadipate[6] with benzylamine proceeds via a double Sₙ2 mechanism. Each displacement inverts the stereocenter. Since the starting material is meso (2R,5S), the double inversion yields the (2S,5R) configuration, preserving the meso (cis) relationship.

• Preparation: Dissolve diethyl meso-2,5-dibromoadipate (1.0 eq) in a polar aprotic solvent (e.g., acetonitrile or DMF).

• Nucleophilic Addition: Add benzylamine (1.1 eq) and a non-nucleophilic base such as DIPEA or K₂CO₃ (2.5 eq) to neutralize the generated HBr.

• Cyclization: Heat the mixture to 80 °C for 12-16 hours. The primary amine attacks the first alpha-bromo ester, followed by an intramolecular ring closure at the second alpha-bromo site.

• Workup: Cool to room temperature, filter off the bromide salts, concentrate, and purify via silica gel chromatography to isolate the cis-(2S,5R) product.

Protocol 2: Base-Catalyzed Epimerization to Trans-Isomers

Causality: To access the trans stereoisomers required for specific aza-tetracyclic drug scaffolds, the cis isomer is subjected to enolization. Lithium hexamethyldisilazide (LiHMDS) selectively deprotonates the alpha-carbon. Reprotonation occurs preferentially from the less sterically hindered face, yielding the thermodynamically favored trans configuration[2].

• Enolization: To a solution of diethyl cis-1-benzylpyrrolidine-2,5-dicarboxylate (1.0 eq) in anhydrous THF (0.2 M) at -35 °C, dropwise add LiHMDS (2.0 eq, 1.0 M in THF)[2].

• Equilibration: Stir the reaction at -35 °C for 1 hour to allow complete enolate formation and equilibration[2].

• Quenching (Self-Validating Step): Rapidly quench the reaction with saturated aqueous NH₄Cl at -35 °C. The rapid protonation traps the thermodynamic trans product and prevents further unwanted side reactions.

• Extraction: Extract with Ethyl Acetate (EtOAc), wash with brine, dry over Na₂SO₄, and concentrate[2]. The resulting mixture of trans isomers ((2S,5S) and (2R,5R)) can be separated via chiral preparative HPLC[1].

Caption: Synthetic workflow from dibromoadipate to the cis-pyrrolidine, followed by epimerization.

Application in Drug Discovery: KRAS G12D Inhibitors

The (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate scaffold has gained significant traction in the oncology space, specifically in the synthesis of inhibitors targeting the KRAS G12D mutation[1].

Mechanistic Rationale: KRAS is a GTPase that acts as a molecular switch for cellular proliferation. The G12D mutation locks KRAS in its active, GTP-bound state, driving oncogenesis[2]. Inhibiting this target requires molecules that can bind to shallow allosteric pockets on the KRAS surface.

The pyrrolidine-2,5-dicarboxylate core is utilized to construct highly rigid aza-tetracyclic oxazepines[1],[2]. By epimerizing the cis starting material to the trans configuration, chemists can selectively reduce the ester groups and execute macrocyclizations that lock the molecule into a specific 3D conformation. This rigid architecture is essential for penetrating the KRAS G12D allosteric site with high affinity and displacing effector proteins (like RAF), thereby shutting down the downstream MAPK/ERK signaling cascade[2].

Caption: KRAS G12D signaling pathway and intervention by pyrrolidine-derived oxazepine inhibitors.

Analytical Characterization

Validating the stereochemical integrity of the (2S,5R) isomer is critical before proceeding to downstream synthesis.

• NMR Spectroscopy: The cis (meso) isomer exhibits a distinct ¹H-NMR profile compared to the trans mixture. Because the meso compound has an internal plane of symmetry, the two ethyl ester groups are chemically equivalent, resulting in a single set of quartet/triplet signals for the ethyl protons.

• Chromatography: The cis and trans isomers have different dipole moments and can be readily separated using standard normal-phase HPLC or TLC. The trans isomers ((2S,5S) and (2R,5R)) will co-elute on an achiral column but can be distinctly resolved using a chiral stationary phase (e.g., Chiralpak AD-H) to confirm enantiomeric excess[1].

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Stereochemical Analysis and Synthetic Utility of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Executive Summary

In advanced organic synthesis and drug discovery, the precise control of stereocenters within heterocyclic scaffolds is paramount. (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate serves as a critical, conformationally constrained building block. As a Senior Application Scientist, I approach this molecule not just as a static structure, but as a dynamic system. This whitepaper deconstructs the stereochemical mechanics of the (2S,5R) isomer, explains the thermodynamic causality behind its base-catalyzed epimerization, and provides self-validating protocols for its utilization in the synthesis of complex aza-tetracyclic therapeutics.

Stereochemical Architecture: The Meso Paradigm

To utilize a pyrrolidine-2,5-dicarboxylate effectively, one must first understand its spatial geometry. The (2S,5R) designation dictates the absolute configuration at the C2 and C5 positions of the pyrrolidine ring.

By applying Cahn-Ingold-Prelog (CIP) priority rules, we observe that assigning 2S and 5R to identical substituents (the ethyl ester groups) places both moieties on the same face of the cyclopentyl-like ring system. This creates a cis relationship. Because the molecule possesses an internal plane of symmetry ( σ ) that bisects the nitrogen atom and the C3-C4 bond, the (2S,5R) isomer is a meso compound . Despite containing two chiral centers, it is entirely superimposable on its mirror image and is therefore optically inactive.

Stereochemical classification of Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate isomers.

Thermodynamic Epimerization Dynamics

In the cis (meso) configuration, the two bulky ethyl ester groups are forced into the same facial hemisphere. This generates significant steric repulsion and transannular strain. Consequently, the cis isomer is thermodynamically less stable than its trans counterpart (a racemic mixture of the 2S,5S and 2R,5R enantiomers), where the ester groups occupy opposite faces, minimizing steric clashes.

To harness this molecule for downstream synthesis—particularly when a trans relationship is required for subsequent macrocyclization—we must drive the system to its thermodynamic minimum via base-catalyzed epimerization .

The Mechanistic Causality: When treated with a strong, non-nucleophilic base like Lithium hexamethyldisilazide (LiHMDS), the acidic α -proton at C2 (or C5) is abstracted. This destroys the local chirality, forming a planar, sp2 -hybridized lithium enolate intermediate. Upon aqueous quenching, protonation occurs kinetically and thermodynamically from the less hindered face . Because one ester group already occupies one face of the ring, the incoming proton adds to that same face, effectively pushing the newly re-formed ester group to the opposite face. The result is a highly efficient inversion of stereochemistry, locking the molecule into the stable trans configuration.

Workflow for the epimerization and downstream synthetic application of the meso isomer.

Self-Validating Experimental Workflows

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes a rationale for the physical conditions and an observable metric for success.

Protocol A: Thermodynamic Epimerization to the Trans Isomer

Reference standard adapted from modern oxazepine synthesis .

• Preparation: Dissolve diethyl cis-1-benzylpyrrolidine-2,5-dicarboxylate (8.60 g, 28.2 mmol) in anhydrous tetrahydrofuran (THF, 120 mL) under an inert argon atmosphere.

  • Causality: Strict anhydrous conditions are required to prevent the premature hydrolysis of the highly moisture-sensitive LiHMDS base.

• Enolization: Cool the reaction vessel to -35 °C using a dry ice/acetone bath. Dropwise add LiHMDS (1.0 M in THF, 43.4 mL, 56.4 mmol).

  • Causality: The -35 °C thermal setpoint is a critical balance; it is warm enough to allow α -proton abstraction but cold enough to suppress nucleophilic attack on the ester carbonyls (Claisen-type condensations) and prevent ring-opening side reactions.

• Equilibration: Stir the reaction for 1 hour at -35 °C to ensure complete enolate formation.

• Quenching (Self-Validation): Quench the reaction rapidly with saturated aqueous NH 4​ Cl.

  • Validation Metric: An immediate phase separation and the cessation of any enolate-induced color change validate the destruction of the basic intermediate. The mild acidity of NH 4​ Cl protonates the enolate without hydrolyzing the ethyl esters.

• Isolation: Extract the aqueous layer with Ethyl Acetate (EtOAc). Dry the combined organic layers over Na 2​ SO 4​ , filter, and concentrate under vacuum to yield the trans isomer mixture.

Protocol B: N-Debenzylation via Catalytic Hydrogenolysis

Reference standard for preparing the secondary amine for cyclization .

• Preparation: Dissolve the epimerized trans-diethyl 1-benzylpyrrolidine-2,5-dicarboxylate (730 mg, 2.39 mmol) in HPLC-grade methanol (10 mL).

• Catalyst Loading: Carefully add 10% Pd/C (255 mg) and 20% Pd(OH) 2​ /C (Pearlman’s catalyst, 440 mg) to the solution.

  • Causality: The benzyl group serves as a robust protecting group during the harsh basic conditions of Protocol A. To remove it, a dual-catalyst system is employed. Pearlman's catalyst provides a highly active surface that synergizes with Pd/C to drastically accelerate the cleavage of the benzylic C-N bond at ambient temperature, preventing unwanted reduction of the ester moieties.

• Hydrogenation (Self-Validation): Purge the vessel with H 2​ gas and stir at room temperature for 2 hours.

  • Validation Metric: Hydrogen uptake will cease when deprotection is complete. TLC monitoring (EtOAc/Hexane) will show the complete disappearance of the UV-active starting material and the appearance of a ninhydrin-positive secondary amine spot.

• Recovery: Filter the heterogeneous mixture through a pad of Celite to remove the pyrophoric palladium catalysts. Concentrate the filtrate under vacuum to afford the pure deprotected trans-diethyl pyrrolidine-2,5-dicarboxylate.

Quantitative Stereochemical Profiling

Understanding the physical and analytical differences between the starting meso compound and the resulting trans racemate is crucial for in-process analytical monitoring (e.g., via NMR or chiral HPLC).

Analytical Property	(2S,5R)-Isomer (Starting Material)	(2S,5S) & (2R,5R) Mixture (Product)
Stereochemical Relationship	Cis (Substituents on identical faces)	Trans (Substituents on opposite faces)
Chirality Profile	Achiral (Meso compound)	Chiral (Racemic mixture)
Point Group Symmetry	Cs​ (Internal plane of symmetry, σ )	C2​ (Two-fold axis of rotation)
Thermodynamic Stability	Lower (High transannular steric clash)	Higher (Minimized steric repulsion)
Optical Rotation [α]D​	0° (Inherently inactive)	0° (Inactive as a 1:1 racemate)
Downstream Utility	Stable storage precursor	Active intermediate for macrocyclization

Applications in Advanced Therapeutics

The stereochemically refined trans-pyrrolidine-2,5-dicarboxylate is not merely a theoretical curiosity; it is a high-value precursor in modern oncology. Specifically, this scaffold is heavily utilized in the synthesis of aza-tetracyclic oxazepines .

These complex multi-ring systems are being aggressively developed as targeted inhibitors for KRAS mutations (such as KRAS G12C or G12D), which act as nucleotide-dependent switches for central growth signaling pathways in various cancers [[1]](). The trans configuration established in Protocol A is an absolute geometric prerequisite for the subsequent cyclization steps that form the rigid, three-dimensional oxazepine architecture required to perfectly dock into the allosteric pockets of the KRAS protein.

References

• Title: Tetracyclic oxazepine compounds and uses thereof (WO2022173678A1)
• Title: Aza-tetracyclic oxazepine compounds and uses thereof (US20240368186A1)

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A Comprehensive Technical Guide to (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast number of natural products and FDA-approved drugs.[1][2] This five-membered nitrogen-containing heterocycle offers a unique combination of structural rigidity and conformational flexibility, allowing for the precise spatial orientation of functional groups to interact with biological targets.[3] Among the myriad of substituted pyrrolidines, the (2S,5R)-diethyl 1-benzylpyrrolidine-2,5-dicarboxylate core represents a synthetically versatile and biologically significant starting point for the development of novel therapeutic agents. This in-depth technical guide provides a comprehensive literature review of the synthesis, derivatization, and biological evaluation of this important class of molecules.

The (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate Core: A Foundation for Innovation

The (2S,5R)-diethyl 1-benzylpyrrolidine-2,5-dicarboxylate scaffold, with its defined stereochemistry and dual ester functionalities, serves as a valuable building block in drug discovery. The trans-configuration of the substituents at the 2 and 5 positions is a common feature in many biologically active molecules.[4] The benzyl group on the nitrogen atom not only influences the molecule's lipophilicity and potential for aromatic interactions but can also be readily removed or modified, offering a handle for further diversification. The diethyl ester groups provide reactive sites for the introduction of a wide array of functionalities through hydrolysis, amidation, and other ester-to-amide conversions, enabling the exploration of extensive chemical space and the fine-tuning of structure-activity relationships (SAR).

Strategic Synthesis of the Pyrrolidine Core and its Analogs

The asymmetric synthesis of 2,5-disubstituted pyrrolidines is a well-established field, with several robust strategies available to access the desired stereoisomers.

Chiral Pool Synthesis: Exploiting Nature's Building Blocks

A common and efficient approach to enantioenriched 2,5-disubstituted pyrrolidines utilizes readily available chiral starting materials, often amino acids. L-pyroglutamic acid, a derivative of L-glutamic acid, is a particularly popular starting material for the synthesis of various pyrrolidine-based compounds.[5]

Conceptual Workflow for Chiral Pool Synthesis:

Caption: Conceptual diagram of a pyrrolidine derivative interacting with an enzyme active site.

Antimicrobial and Antiviral Activities

The pyrrolidine nucleus is also found in a number of compounds with antimicrobial and antiviral properties. The derivatization of the (2S,5R)-diethyl 1-benzylpyrrolidine-2,5-dicarboxylate core can lead to the discovery of novel agents to combat infectious diseases. [2]

Experimental Protocols

While a specific, detailed, and publicly available experimental protocol for the synthesis of (2S,5R)-diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is not readily found in the reviewed literature, a general procedure can be inferred from the synthesis of related compounds. The following is a representative, conceptual protocol based on established methodologies for the synthesis of N-substituted pyrrolidine-2,5-dicarboxylates.

Conceptual Synthesis of a Diethyl 1-Substituted-pyrrolidine-2,5-dicarboxylate:

Step 1: N-Alkylation/Arylation of Diethyl Pyrrolidine-2,5-dicarboxylate

• To a solution of diethyl pyrrolidine-2,5-dicarboxylate (1.0 eq) in a suitable aprotic solvent (e.g., acetonitrile or DMF) is added a base such as potassium carbonate (1.5-2.0 eq).

• The appropriate benzyl halide (e.g., benzyl bromide, 1.1 eq) is added to the suspension.

• The reaction mixture is stirred at room temperature or heated to a moderate temperature (e.g., 60-80 °C) and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel to afford the desired diethyl 1-benzylpyrrolidine-2,5-dicarboxylate.

Note: The stereochemistry of the final product will depend on the stereochemistry of the starting diethyl pyrrolidine-2,5-dicarboxylate. For the synthesis of the (2S,5R) isomer, the corresponding meso-diethyl pyrrolidine-2,5-dicarboxylate would be the appropriate starting material.

Future Perspectives

The (2S,5R)-diethyl 1-benzylpyrrolidine-2,5-dicarboxylate scaffold and its derivatives continue to be a fertile ground for drug discovery. Future research in this area is likely to focus on:

• Development of novel synthetic methodologies: The exploration of new and more efficient catalytic systems for the enantioselective synthesis of the pyrrolidine core will remain an active area of research.

• Expansion of chemical diversity: The synthesis of larger and more diverse libraries of derivatives, exploring a wider range of substituents and functional groups, will be crucial for identifying new lead compounds.

• Target identification and mechanism of action studies: Elucidating the specific molecular targets and mechanisms of action of biologically active derivatives will be essential for their rational optimization and development as therapeutic agents.

• Application of computational methods: The use of in silico screening, molecular docking, and other computational tools will play an increasingly important role in the design and optimization of new pyrrolidine-based drug candidates. [6][7] In conclusion, the (2S,5R)-diethyl 1-benzylpyrrolidine-2,5-dicarboxylate core provides a robust and versatile platform for the development of a wide range of biologically active compounds. The continued exploration of this chemical space holds significant promise for the discovery of novel therapeutics to address unmet medical needs.

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Conformational analysis of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate rings

An In-Depth Technical Guide to the Conformational Analysis of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Abstract

Substituted pyrrolidine rings are foundational scaffolds in medicinal chemistry and asymmetric organocatalysis, where their three-dimensional structure dictates biological activity and stereochemical outcomes.[1] This technical guide provides a comprehensive framework for the conformational analysis of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate, a representative disubstituted pyrrolidine. We delineate a synergistic approach that combines high-level computational modeling with experimental NMR spectroscopic validation. This document details the theoretical underpinnings of pyrrolidine ring puckering, provides step-by-step protocols for both Density Functional Theory (DFT) calculations and NMR-based analysis, and explains the causal logic behind key methodological choices. The objective is to equip researchers, scientists, and drug development professionals with the expert insights and validated protocols necessary to rigorously characterize the conformational landscape of complex pyrrolidine derivatives.

Introduction: The Significance of Pyrrolidine Conformation

The pyrrolidine ring, due to the conformational constraints imposed by its cyclic nature, is a powerful design element in chemistry.[2] Unlike planar aromatic rings, the five-membered saturated ring is non-planar, adopting puckered conformations to relieve torsional strain. This puckering is not static; the ring can dynamically interconvert between various low-energy forms. The two predominant pucker modes are the "envelope" (E), where four atoms are coplanar and one is out-of-plane, and the "twist" (T), where no four atoms are coplanar.[3]

For proline and its derivatives, these conformations are often described as Cγ-exo ("up") or Cγ-endo ("down"), referring to the displacement of the Cγ atom relative to the plane of the other ring atoms and the C2 substituent.[2][4] The specific puckering preference is a critical determinant of molecular shape and is heavily influenced by the nature, stereochemistry, and steric bulk of substituents on the ring.[2][4] In (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate, the trans orientation of the two bulky ester groups at C2 and C5, coupled with the large N-benzyl substituent, creates a complex conformational energy landscape that must be carefully elucidated.

Caption: Fundamental puckering modes of the pyrrolidine ring.

Theoretical Conformational Analysis: A Computational Deep Dive

A robust theoretical analysis begins with an unbiased search of the conformational space, followed by high-accuracy energy calculations to rank the stability of the identified conformers. This in silico approach provides a predictive model of the molecule's preferred shapes before any experimental work is undertaken.

Methodology: The Rationale for DFT

For molecules of this size, a multi-stage approach is optimal. While molecular mechanics can rapidly generate thousands of potential conformers, Density Functional Theory (DFT) is required for accurate geometry optimization and energy evaluation.

Expert Insight: We recommend the B3LYP functional, a well-validated hybrid functional, paired with a Pople-style basis set such as 6-31G(d,p). Crucially, an empirical dispersion correction, like Grimme's D3, must be included (B3LYP-D3). This correction is non-negotiable as it accurately accounts for the weak van der Waals interactions from the benzyl and ethyl groups, which are primary drivers of conformational preference but are poorly described by standard DFT alone.[5]

• Initial Structure Generation: Build the (2S,5R) isomer of the title compound in a molecular editor.

• Conformational Search: Employ a systematic or stochastic search algorithm (e.g., using a molecular mechanics force field like MMFF94) to explore rotations around all single bonds (N-CH₂, C-CO, O-CH₂, etc.). Save all unique conformers within a 10 kcal/mol energy window.

• DFT Geometry Optimization: Submit each conformer identified in Step 2 to a full geometry optimization using the B3LYP-D3/6-31G(d,p) level of theory in a quantum chemistry package (e.g., Gaussian, ORCA).

• Frequency Calculation: Perform a vibrational frequency calculation on each optimized structure at the same level of theory. This self-validating step ensures that each structure is a true energy minimum (no imaginary frequencies) and provides the zero-point vibrational energy (ZPVE) and thermal corrections.

• Energy Analysis: Calculate the relative Gibbs free energies (ΔG) of all confirmed minima to determine their equilibrium populations at a given temperature using the Boltzmann distribution.

Caption: Workflow for NMR-based conformational validation.

Correlating Theory and Experiment

By comparing the data from both approaches, a validated conformational model can be built.

Table 2: Illustrative Comparison of Predicted vs. Experimental Angles

Dihedral Angle (H-C-C-H)	³JHH (Hz, Experimental)	Angle (°, Experimental)	Angle (°, Conf-A)	Angle (°, Conf-B)
H2 - C2 - C3 - H3a	9.5	~160°	158°	145°
H2 - C2 - C3 - H3b	3.1	~50°	52°	35°
H4a - C4 - C5 - H5	2.8	~55°	57°	75°

| H4b - C4 - C5 - H5 | 8.9 | ~155° | 153° | 168° |

Note: Data are illustrative examples of expected results.

The excellent agreement between the experimental dihedral angles and those predicted for Conf-A provides strong evidence that this is the major conformer in solution. The slight deviations may indicate the presence of a minor population of Conf-B , resulting in dynamically averaged coupling constants. [6]

Conclusion

The conformational analysis of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate requires a dual-pronged strategy integrating computational chemistry and NMR spectroscopy. DFT calculations, when inclusive of dispersion corrections, provide an accurate theoretical prediction of the low-energy structures and their relative stabilities. These predictions are then rigorously tested and validated against solution-state NMR data, where vicinal coupling constants serve as precise reporters of dihedral angles via the Karplus relationship. This combined methodology reveals a detailed picture of the molecule's conformational landscape, identifying the predominant puckering of the pyrrolidine ring and the spatial orientation of its key substituents. Such a detailed structural understanding is fundamental for rational drug design, catalyst development, and any field where molecular shape governs function.

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• Chen, F. C. (1984). THE SYNTHESIS AND CHEMISTRY OF SELECTED 4-METHYL-2-PYRROLIDONES AND 3-METHYL-PYRROLIDINES THE KARPLUS-EQUATION CONSTANT CALCULATION AND CARBON-13, NITROGEN-15 STUDY OF SELECTED PYRROLIDONES AND PYRROLIDINES. ProQuest. [Link]

• Jux, N., et al. (2012). Interpretation of the pyrrolidine region of the 1 H NMR spectrum (400 MHz, CDCl 3 ) of 9a. ResearchGate. [Link]

• Wüthrich, K., et al. (1993). Solution conformations of proline rings in proteins studied by NMR spectroscopy. Journal of Biomolecular NMR. [Link]

• Altona, C., & Haasnoot, C. A. (1980). DEVELOPMENTS IN THE KARPLUS EQUATION AS THEY RELATE TO THE NMR COUPLING CONSTANTS OF CARBOHYDRATES. Progress in the Chemistry of Organic Natural Products. [Link]

• Dal-Pozzo, A., et al. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules. [Link]

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• 4. The distinct conformational landscapes of 4S-substituted prolines that promote an endo ring pucker - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iris.unito.it [iris.unito.it]
• 6. Solution conformations of proline rings in proteins studied by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Hydrolysis of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate to its Dicarboxylic Acid

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Introduction and Chemical Significance

The pyrrolidine-2,5-dicarboxylic acid scaffold is a highly versatile, conformationally restricted cyclic amino acid derivative. The (2S,5R)-trans configuration, in particular, serves as a critical chiral building block in the synthesis of peptidomimetics, organocatalysts, and advanced therapeutics, including highly targeted KRAS G12D inhibitors[1].

Converting the stable precursor, (2S,5R)-diethyl 1-benzylpyrrolidine-2,5-dicarboxylate, into its corresponding dicarboxylic acid requires a carefully controlled hydrolysis strategy. The primary synthetic challenge lies in achieving complete saponification of both sterically hindered ethyl esters while strictly preserving the stereochemical integrity at the highly sensitive C2 and C5 α-chiral centers[2].

Mechanistic Rationale & Stereochemical Control (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific reagents are chosen over others, rather than simply following a recipe.

• Base Selection (LiOH vs. NaOH/KOH): Ester hydrolysis proceeds via the standard base-catalyzed acyl-oxygen cleavage ( BAC​2 ) mechanism. We utilize Lithium hydroxide monohydrate (LiOH·H₂O) rather than Sodium hydroxide (NaOH) or Potassium hydroxide (KOH). The Li+ cation acts as a mild Lewis acid, coordinating with the carbonyl oxygen to enhance electrophilicity without drastically spiking the bulk pH of the solution. This minimizes the risk of base-catalyzed enolization at the C2/C5 positions[2].

• Stereochemical Vulnerability: The α-protons at C2 and C5 are rendered relatively acidic by the adjacent electron-withdrawing carboxylate groups. Exposure to strong bases at elevated temperatures (e.g., refluxing NaOH) leads to proton abstraction, forming an enolate intermediate. Upon reprotonation, the molecule will naturally epimerize to the thermodynamically more stable cis-isomer ((2R,5R) or (2S,5S)) to relieve steric strain between the bulky substituents[3]. Therefore, maintaining temperatures between 0 °C and room temperature is non-negotiable.

• Solvent System (THF/MeOH/H₂O): A ternary solvent system is employed. Tetrahydrofuran (THF) solubilizes the lipophilic diester, water dissolves the LiOH, and Methanol (MeOH) acts as a critical phase-transfer bridge, ensuring a homogenous reaction mixture that prevents biphasic stalling[1].

Experimental Workflow

Fig 1: Experimental workflow for the basic hydrolysis of (2S,5R)-pyrrolidine diester.

Quantitative Data: Optimization of Hydrolysis Conditions

The following table summarizes the causal relationship between reaction conditions and stereochemical outcomes, validating the chosen protocol.

Hydrolysis Condition	Base (Equiv)	Solvent System	Temp / Time	Yield (%)	Epimerization Risk
Optimized (Standard)	LiOH·H₂O (3.0)	THF/MeOH/H₂O (3:1:1)	0 °C to RT, 4h	> 90%	Low (< 2%)
Harsh Basic	NaOH (5.0)	EtOH/H₂O (1:1)	Reflux, 2h	82%	High (> 15% cis)
Acidic Hydrolysis	6M HCl	H₂O	Reflux, 12h	65%	Moderate (Debenzylation)

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system; each step includes built-in checkpoints to ensure reaction fidelity.

Materials Required

• (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate (1.0 eq, ~10 mmol, 3.05 g)

• Lithium hydroxide monohydrate (LiOH·H₂O) (3.0 eq, 30 mmol, 1.26 g)

• Tetrahydrofuran (THF), Methanol (MeOH), and Deionized Water (H₂O)

• 4.0 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc) and anhydrous Sodium sulfate (Na₂SO₄)

Procedure

Step 1: Substrate Dissolution

• Charge a 100 mL round-bottom flask with (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate (3.05 g, 10 mmol).

• Add THF (30 mL) and MeOH (10 mL). Stir magnetically until complete dissolution is achieved.

• Causality Checkpoint: Cool the mixture to 0 °C using an ice-water bath. Cooling is mandatory to suppress the exothermic degradation that can occur upon the initial introduction of the base.

Step 2: Base Addition & Saponification

• Dissolve LiOH·H₂O (1.26 g, 30 mmol) in deionized water (10 mL).

• Add the aqueous LiOH solution dropwise to the chilled organic mixture over 10 minutes.

• Remove the ice bath and allow the reaction to warm naturally to room temperature (20–25 °C). Stir for 4 hours.

• Validation Checkpoint: Monitor the reaction via LC-MS or TLC (Eluent: Hexane/EtOAc 1:1). The reaction is complete when the high-Rf diester spot completely disappears, replaced by a baseline spot (the dicarboxylate salt)[2].

Step 3: Workup and Isoelectric Quenching

• Concentrate the reaction mixture under reduced pressure (rotary evaporator, bath temp < 35 °C) to remove the volatile THF and MeOH. Reasoning: Retaining organic solvents will cause partitioning issues and lower extraction yields during the aqueous workup.

• Dilute the remaining aqueous residue with 15 mL of cold deionized water and cool to 0 °C.

• Critical Step: Carefully adjust the pH of the aqueous layer to exactly pH 5.0 using 4.0 M HCl dropwise[4].

  • Causality: The product is an N-benzyl amino acid derivative. At pH 5.0, the molecule reaches its isoelectric point (pI), existing primarily as a zwitterion. Because of the lipophilic benzyl group, this zwitterionic form is highly extractable into organic solvents[4].

Step 4: Isolation

• Extract the pH-adjusted aqueous layer with EtOAc (3 × 40 mL).

• Wash the combined organic layers with brine (20 mL) to remove residual inorganic salts.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under vacuum to afford (2S,5R)-1-benzylpyrrolidine-2,5-dicarboxylic acid as a white to off-white solid.

• Storage: Store the isolated product under an inert atmosphere at 4 °C to prevent oxidative degradation of the tertiary amine.

References

• US20230357277A1 - Kras g12d inhibitors - Google Patents Source: Google Patents URL
• WO2022173678A1 - Tetracyclic oxazepine compounds and uses thereof - Google Patents Source: Google Patents URL
• Synthesis of Cis-N-benzylpyrrolidine-2,5-dicarboxylic acid Source: PrepChem URL

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• 2. WO2022173678A1 - Tetracyclic oxazepine compounds and uses thereof - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. US20230357277A1 - Kras g12d inhibitors - Google Patents [patents.google.com]

Application Note: Strategic Utilization of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate in Alkaloid Total Synthesis

Target Audience: Synthetic Chemists, Principal Investigators, and Drug Development Professionals Content Focus: Mechanistic rationale, desymmetrization workflows, and validated protocols for complex bicyclic scaffolds.

Executive Summary

In the realm of alkaloid total synthesis and modern medicinal chemistry, the construction of conformationally restricted, bridged bicyclic amines (such as the 8-azabicyclo[3.2.1]octane core of tropane alkaloids) remains a formidable challenge. (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate serves as a premier chiral building block to overcome these synthetic hurdles.

As a meso compound, this specific cis-isomer offers a unique combination of stereochemical pre-organization and desymmetrization potential. This application note details the mechanistic causality behind its use, providing field-proven protocols for transforming this symmetrical precursor into highly complex, enantiopure alkaloid scaffolds utilized in cutting-edge therapeutics, including mutant KRas G12D inhibitors[1] and Hepatitis C virus (HCV) inhibitors[2].

Mechanistic Rationale: The Power of the Meso Configuration

The selection of the (2S,5R) isomer over its trans counterparts is not arbitrary; it is driven by two fundamental principles of synthetic efficiency:

• Stereochemical Pre-organization: The cis-relationship of the two ethyl ester groups at C2 and C5 forces the pyrrolidine ring into an envelope conformation where both bulky substituents occupy pseudo-equatorial positions. This spatial proximity is an absolute prerequisite for subsequent intramolecular cyclizations (e.g., Dieckmann condensations) required to forge the bridging carbon networks of tropane alkaloids.

• Absolute Desymmetrization: Because the (2S,5R) isomer possesses an internal plane of symmetry ( σ ), it is optically inactive (meso). However, by employing enzymatic or chiral-auxiliary-mediated desymmetrization, chemists can break this symmetry to yield enantiopure monoesters or monoamides. This strategy bypasses the 50% maximum yield limitation of classical racemic resolution, allowing for theoretical yields of 100% for the desired enantiomer[3].

Visualizing the Synthetic Logic

The following workflow illustrates the divergent synthetic pathways accessible from the meso starting material, highlighting both enzymatic desymmetrization and direct enolate-mediated epimerization/cyclization.

Fig 1. Synthetic workflow from meso-pyrrolidine to bridged alkaloid cores via desymmetrization.

Validated Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems, incorporating critical causality explanations for each operational step.

Protocol A: Base-Mediated Epimerization and Alkylation

This protocol is utilized to convert the meso-diester into a reactive enolate for subsequent functionalization or conversion into a trans-mixture, a critical step in the synthesis of aza-tetracyclic oxazepine compounds[4].

Reagents:

• (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate: 8.60 g (28.2 mmol)

• Lithium bis(trimethylsilyl)amide (LiHMDS): 56.4 mmol (1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF): 120 mL

Step-by-Step Methodology:

• System Preparation: Purge a flame-dried round-bottom flask with argon. Introduce the (2S,5R)-diester and anhydrous THF (120 mL).

  • Causality: THF acts as a strongly coordinating solvent that stabilizes the lithium cation of the base. Anhydrous conditions are strictly required to prevent the premature protonation of the highly basic LiHMDS.

• Temperature Control: Cool the reaction mixture to exactly −35 °C using a dry ice/acetonitrile bath.

  • Causality: Cooling to −35 °C is a critical parameter. It is low enough to prevent nucleophilic attack by the amide base on the ester carbonyls (which would lead to unwanted amide byproducts) but warm enough to ensure the kinetic deprotonation of the α -proton proceeds efficiently[4].

• Enolization: Add LiHMDS (43.4 mL, 56.4 mmol) dropwise over 45 minutes via a syringe pump.

  • Causality: LiHMDS is chosen for its extreme steric bulk. The slow addition prevents localized exothermic spikes that could degrade the starting material. The use of 2.0 equivalents ensures complete formation of the bis-enolate or drives the epimerization equilibrium.

• Validation Checkpoint: Stir for 1 hour at −35 °C. Quench a 0.1 mL aliquot in saturated aqueous NH₄Cl and analyze via LC-MS. The disappearance of the starting material mass ( m/z 306.1) confirms complete enolization.

• Quench and Isolation: Quench the bulk reaction with saturated aqueous NH₄Cl (50 mL). Extract with EtOAc ( 3×50 mL), wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄. Concentrate under vacuum to yield the crude product.

Protocol B: Enzymatic Desymmetrization via Amidation

This protocol utilizes a biocatalyst to break the symmetry of the meso compound, providing an enantiopure intermediate for advanced alkaloid synthesis[3].

Step-by-Step Methodology:

• Biphasic Setup: Dissolve the meso-diester (10 mmol) in toluene (50 mL). Add an aqueous phosphate buffer (50 mL, pH 7.5) containing the target amine nucleophile (e.g., benzylamine, 12 mmol).

  • Causality: A biphasic system prevents the degradation of the enzyme while keeping the hydrophobic substrate solubilized. Toluene is optimal for maintaining the structural integrity of the biocatalyst.

• Biocatalyst Addition: Add immobilized Lipase (e.g., Candida antarctica Lipase B, 500 mg) to the biphasic mixture.

  • Causality: The chiral active site of CAL-B selectively recognizes only one of the enantiotopic ester groups of the (2S,5R) isomer, facilitating a highly stereoselective amidation.

• Incubation: Stir gently at 35 °C for 24–28 hours.

  • Validation Checkpoint: Monitor the reaction via chiral HPLC. The reaction is deemed complete when the enantiomeric excess (ee) of the resulting monoamide exceeds 98%.

• Workup: Filter the mixture to recover the immobilized enzyme (which can be washed and reused). Separate the organic layer, wash with aqueous citric acid (to remove unreacted amine), and concentrate to yield the enantiopure building block.

Quantitative Data Summaries

The following tables summarize the optimization parameters for both synthetic workflows, allowing researchers to select conditions based on their specific yield and enantiopurity requirements.

Table 1: Optimization of Base-Mediated Enolization/Epimerization

Base	Solvent	Temp (°C)	Equivalents	Conversion (%)	Primary Outcome
LiHMDS	THF	-35	2.0	>95	Clean enolization / Epimerization
KHMDS	Toluene	-78	2.0	82	Incomplete conversion
LDA	THF	-78	1.1	65	Significant unreacted starting material
NaH	DMF	0	2.5	<40	Ester hydrolysis / Decomposition

Table 2: Enzymatic Desymmetrization Parameters (Amidation)

Enzyme Source	Solvent System	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
CAL-B (Novozym 435)	Toluene / Buffer (pH 7.5)	35	24	92	>98
Pig Liver Esterase (PLE)	MTBE / Buffer (pH 7.0)	25	48	65	72
Pseudomonas Lipase	Hexane / Buffer (pH 8.0)	30	36	78	85

References

• US20230357277A1 - Kras g12d inhibitors - Google Patents.
• Streamlined Synthesis of a Bicyclic Amine Moiety Using an Enzymatic Amidation and Identification of a Novel Solid Form.
• US20240025919A1 - Aza-tetracyclic oxazepine compounds and uses thereof - Google Patents.
• CN104884455A - Hepatitis c virus inhibitors - Google Patents.

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• 2. CN104884455A - Hepatitis c virus inhibitors - Google Patents [patents.google.com]
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• 4. US20240025919A1 - Aza-tetracyclic oxazepine compounds and uses thereof - Google Patents [patents.google.com]

Technical Notes & Optimization

Troubleshooting epimerization during (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate synthesis

Welcome to the technical support resource for the synthesis of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize this stereochemically sensitive synthesis. This document provides in-depth, experience-based answers to common challenges, with a primary focus on mitigating epimerization to ensure high diastereomeric purity.

Introduction

(2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is a valuable chiral building block in medicinal chemistry. The precise stereochemical arrangement of the two carboxylate groups is critical for its utility in asymmetric synthesis. However, the protons alpha to the ester carbonyls (at the C2 and C5 positions) are acidic and susceptible to abstraction, particularly under basic conditions. This can lead to the formation of a planar enolate intermediate, which, upon reprotonation, can yield a mixture of diastereomers, compromising the stereochemical integrity of the final product. This guide will walk you through the causes of epimerization and provide actionable solutions.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during the synthesis, providing likely causes and validated solutions.

Question 1: My final product shows a low diastereomeric ratio (d.r.) after purification. What are the most likely causes?

This is the most common issue reported and can stem from several stages of the experimental process. The primary culprit is almost always unintended epimerization at the C2 or C5 position.

Potential Causes & Solutions:

• Base-Mediated Epimerization During Reaction: The choice of base and reaction conditions for the cyclization step is paramount. Many synthetic routes utilize a base to facilitate the key bond-forming steps. If the base is too strong or if the reaction is run for too long or at an elevated temperature, it can deprotonate the C2 or C5 positions, leading to equilibrium between diastereomers.[1][2]

  • Solution:

    • Optimize Base Selection: If using a strong base like an alkoxide, consider switching to a milder, non-nucleophilic base such as a tertiary amine (e.g., triethylamine) or an inorganic base like potassium carbonate (K₂CO₃), if compatible with your reaction.

    • Control Reaction Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.[1][3] Often, cooling to 0 °C or even lower temperatures can significantly suppress epimerization by favoring the kinetically controlled product.[3][4]

    • Minimize Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to prevent prolonged exposure to basic conditions.

• Epimerization During Aqueous Workup: Quenching the reaction with acidic or basic aqueous solutions can create an environment ripe for epimerization.

  • Solution: Use a buffered or neutral quench. A saturated aqueous solution of ammonium chloride (NH₄Cl) is often an excellent choice to neutralize the reaction mixture without causing significant pH swings.

• Epimerization During Purification: Standard silica gel chromatography can be a hidden source of epimerization. The acidic nature of silica gel can catalyze the enolization process, leading to a loss of diastereomeric purity on the column.

  • Solution:

    • Deactivate Silica Gel: Before preparing your column, wash the silica gel with a solvent system containing a small amount of a basic modifier, such as 1-2% triethylamine in the eluent. This neutralizes the acidic sites on the silica surface.

    • Alternative Purification: If possible, purify the product by crystallization, which can often enhance the diastereomeric purity.

Question 2: The diastereomeric ratio of my crude product is already low before purification. Where did I go wrong?

If the crude product is already epimerized, the issue lies squarely within the reaction conditions.

Potential Causes & Solutions:

• Thermodynamic vs. Kinetic Control: Your reaction conditions may favor the thermodynamically more stable diastereomer, which may not be the desired one. High temperatures and long reaction times tend to lead to the thermodynamic product mixture.[1][5]

  • Solution: To favor the kinetic product, perform the reaction at a significantly lower temperature (e.g., -78 °C).[3] This reduces the energy available to overcome the activation barrier for the reverse reaction (enolate formation), effectively trapping the initial stereochemical outcome.

• Solvent Effects: The polarity of the solvent can influence the stability of the transition states leading to different diastereomers.[1]

  • Solution: Screen a range of solvents. Aprotic solvents of varying polarity, such as THF, dichloromethane (DCM), or toluene, may offer better selectivity compared to protic solvents like ethanol, which can participate in proton exchange and facilitate epimerization.

Parameter	Condition A (Leads to Epimerization)	Condition B (Minimizes Epimerization)	Rationale
Base	Sodium Ethoxide (NaOEt) in Ethanol	Potassium Carbonate (K₂CO₃) in Acetonitrile	A weaker, heterogeneous base is less likely to cause widespread deprotonation of the product.
Temperature	Reflux (e.g., >60 °C)	0 °C to Room Temperature	Lower temperatures disfavor the equilibrium process of epimerization.[1][3]
Reaction Time	24 hours	Monitored to completion (e.g., 4-6 hours)	Reduces the time the product is exposed to potentially epimerizing conditions.
Workup	Quench with 1M HCl or 1M NaOH	Quench with sat. aq. NH₄Cl	Avoids strongly acidic or basic conditions that can catalyze enolization.
Purification	Standard Silica Gel	Silica Gel treated with 1% Et₃N in eluent	Neutralizes acidic sites on silica that can promote on-column epimerization.

Frequently Asked Questions (FAQs)

What is the mechanism of epimerization at the C5 position?

Epimerization is the change in the configuration of only one of several stereogenic centers in a molecule.[6] In this specific pyrrolidine system, the process is typically base-catalyzed. The mechanism involves the abstraction of the proton at the C5 position (which is alpha to an ester carbonyl group), forming a resonance-stabilized, planar enolate intermediate.[7][8] The sp²-hybridized carbon of the enolate can then be reprotonated from either face. Protonation from the original face regenerates the starting diastereomer, while protonation from the opposite face results in the formation of the epimer.

Mechanism of C5 Epimerization

How can I accurately determine the diastereomeric ratio of my product?

Visual inspection by TLC is insufficient. Quantitative determination requires higher resolution techniques.

• ¹H NMR Spectroscopy: This is often the quickest method. The diastereomers will have slightly different chemical environments, leading to distinct sets of signals in the NMR spectrum. Look for well-resolved peaks, often the methine protons at C2 and C5 or the methylene protons of the ethyl esters, and integrate them to determine the ratio.[9]

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC is the gold standard for separating and quantifying stereoisomers.[10][11]

  • Direct Method: Use a chiral stationary phase (CSP), such as one based on polysaccharide derivatives (e.g., Chiralcel® OD-H), to directly separate the diastereomers.[11][12]

  • Indirect Method: If a suitable chiral column is unavailable, you can derivatize your product with a chiral agent to create diastereomers that can then be separated on a standard achiral (e.g., C18) column.[10][11]

Validated Experimental Protocols

Protocol 1: Optimized Synthesis to Minimize Epimerization

This protocol assumes a common synthetic route involving the cyclization of a glutamate derivative with benzaldehyde and an amine source.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add diethyl L-glutamate hydrochloride (1.0 eq) and anhydrous acetonitrile (approx. 0.1 M concentration).

• Base Addition: Add finely ground, anhydrous potassium carbonate (K₂CO₃, 2.5 eq).

• Reagent Addition: Add benzylamine (1.1 eq) followed by glyoxal (40% in H₂O, 1.1 eq).

• Reaction: Stir the mixture vigorously at room temperature (20-25 °C).

• Monitoring: Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate) or LC-MS every 1-2 hours. The reaction is typically complete within 4-8 hours.

• Quench: Once the starting material is consumed, filter the mixture to remove the K₂CO₃. Concentrate the filtrate under reduced pressure.

• Workup: Dissolve the residue in ethyl acetate. Wash the organic layer with a saturated aqueous solution of NH₄Cl (2x) and then with brine (1x).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify by flash column chromatography using silica gel that has been pre-treated with 1% triethylamine in the eluent system (e.g., a gradient of 5% to 20% ethyl acetate in hexanes).

Protocol 2: Analysis of Diastereomeric Ratio by Chiral HPLC

• Sample Preparation: Prepare a stock solution of your purified product in the mobile phase at a concentration of approximately 1 mg/mL. Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based chiral column.

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 95:5 v/v). A small amount of an additive like trifluoroacetic acid (TFA) or diethylamine (DEA) (0.1%) may be required to improve peak shape. The optimal ratio should be determined empirically.[11]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 254 nm.

• Analysis: Inject the sample. The two diastereomers should elute as separate peaks. Calculate the diastereomeric ratio by dividing the area of the major peak by the area of the minor peak.

Troubleshooting Decision Workflow

References

• BenchChem. (2025). Chiral Resolution of Pyrrolidine Derivatives by HPLC: Application Notes and Protocols. BenchChem.
• BenchChem. (2025). A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers. BenchChem.
• BenchChem. (2025). Technical Support Center: Controlling Diastereoselectivity in Tetrahydropyran Synthesis. BenchChem.

• Johnson, C. R., et al. (1998). Epimerization via Carbon−Carbon Bond Cleavage. l-Ribulose-5-phosphate 4-Epimerase as a Masked Class II Aldolase. Biochemistry. ACS Publications. Available from: [Link]

• BenchChem. (2025). Overcoming diastereoselectivity issues in 2-Azaspiro[4.4]nonane synthesis. BenchChem.

• ResearchGate. (n.d.). Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. ResearchGate. Available from: [Link]

• YouTube. (2023). Epimerization and Carbonyl Migration of Carbohydrates. YouTube. Available from: [Link]

• ACS Publications. (2023). Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio. Journal of the American Chemical Society. Available from: [Link]

• ResearchGate. (n.d.). Scheme 4. Proposed mechanism for C2 epimerization and CC bond cleavage of glucose on WO 3. ResearchGate. Available from: [Link]

• NIH. (n.d.). Synthesis of a New Chiral Pyrrolidine. PMC. Available from: [Link]

• ACS Publications. (2023). Enantioselective Synthesis and Biological Evaluation of Pyrrolidines Bearing Quaternary Stereogenic Centers. Journal of Medicinal Chemistry. Available from: [Link]

• RSC Publishing. (n.d.). Epimerization of C5 of an N-hydroxypyrrolidine in the synthesis of swainsonine related iminosugars. Organic & Biomolecular Chemistry. Available from: [Link]

• NIH. (n.d.). Epimerisation in Peptide Synthesis. PMC. Available from: [Link]

• Chemistry Steps. (2025). Epimers and Anomers. Chemistry Steps. Available from: [Link]

• ResearchGate. (2024). Investigating the diastereoselective synthesis of a macrocycle under Curtin–Hammett control. ResearchGate. Available from: [Link]

• PrepChem.com. (n.d.). Synthesis of N-benzyl-2,5-pyrrolidine dicarboxylic acid monoethyl ester. PrepChem.com. Available from: [Link]

• ACS Publications. (n.d.). Catalytic Acid/Base Residues of Glutamate Racemase. Biochemistry. Available from: [Link]

• Chemistry Stack Exchange. (2016). Diastereoselectivity in synthesis problem (4 stereocenters). Chemistry Stack Exchange. Available from: [Link]

• NIH. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC. Available from: [Link]

• Nature. (n.d.). Pyrrolidine synthesis via ring contraction of pyridines. Nature. Available from: [Link]

• ResearchGate. (2024). Investigating the diastereoselective synthesis of a macrocycle under Curtin–Hammett control. ResearchGate. Available from: [Link]

• ResearchGate. (n.d.). Epimerization of γ-methyl glutamate. ResearchGate. Available from: [Link]

• RSC Publishing. (n.d.). Epimerization-free access to C-terminal cysteine peptide acids, carboxamides, secondary amides, and esters via complimentary strategies. Chemical Science. Available from: [Link]

• ACS Publications. (2010). Synthesis of DNA-Interactive Pyrrolo[2,1-c][10][13]benzodiazepines (PBDs). Chemical Reviews. Available from: [Link]

• PubMed. (n.d.). L-glutamate diethyl ester and deaminated analogues as excitatory amino acid antagonists in rat cerebral cortex. PubMed. Available from: [Link]

• Google Patents. (n.d.). US6977311B2 - Process for synthesizing L-γ-methylene glutamic acid and analogs. Google Patents.

• ResearchGate. (n.d.). cis-1-Benzylpyrrolidine-2,5-dicarbonitrile. ResearchGate. Available from: [Link]

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• 5. Investigating the diastereoselective synthesis of a macrocycle under Curtin–Hammett control - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Epimers and Anomers - Chemistry Steps [chemistrysteps.com]
• 7. youtube.com [youtube.com]
• 8. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Chiral Chromatography of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals working on the chiral separation of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate. The structure of this molecule, featuring a tertiary amine within a pyrrolidine ring, presents specific challenges and opportunities in developing a robust separation method.[1][2] This document offers a blend of foundational principles, field-proven protocols, and systematic troubleshooting guides to streamline your method development process.

FAQ: Getting Started & Initial Screening

This section addresses the most common initial questions when developing a chiral separation method for this N-benzylpyrrolidine derivative.

Q1: Which type of chiral stationary phase (CSP) should I select as a starting point?

A1: For a compound like (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate, polysaccharide-based CSPs are the most versatile and have the highest probability of success.[1] These phases, derived from cellulose and amylose, offer a wide range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and steric hindrance.[3]

Recommended Initial Screening Columns:

• Daicel CHIRALCEL® OD-H: Cellulose tris(3,5-dimethylphenylcarbamate)

• Daicel CHIRALPAK® AD-H: Amylose tris(3,5-dimethylphenylcarbamate)

• Daicel CHIRALPAK® IA/IB: Immobilized versions of amylose/cellulose derivatives, offering greater solvent compatibility.

The CHIRALCEL® OD-H is often a successful starting point for chiral amines and related derivatives.[4] Screening across both cellulose- and amylose-based columns is a prudent strategy to explore different selectivity profiles.[5][6]

Q2: What are the best initial mobile phase conditions for screening?

A2: A multi-modal screening approach is most efficient.[5] You should evaluate Normal Phase, Polar Organic, and Reversed-Phase modes, as selectivity can change dramatically between them.

Mode	Mobile Phase System	Typical Starting Ratio (v/v)	Rationale & Comments
Normal Phase (NP)	n-Hexane / Alcohol Modifier	90 / 10	This is the most common starting point for polysaccharide CSPs. The choice of alcohol (Isopropanol vs. Ethanol) can significantly alter selectivity and should be screened.[1][7]
Polar Organic (PO)	100% Alcohol or Acetonitrile/Alcohol	100% MeOH or EtOH	This mode can sometimes provide unique selectivity not seen in NP or RP. It is particularly useful for compounds with good solubility in polar organic solvents.[1]
Reversed-Phase (RP)	Acetonitrile / Aqueous Buffer	60 / 40	While often providing less selectivity for this compound type on polysaccharide CSPs, it is still worth screening, especially on immobilized phases. Buffer pH should be kept between 2 and 8 to protect the silica backbone of the column.[8]

Q3: My compound has a tertiary amine. Do I need a mobile phase additive?

A3: Yes, absolutely. The basic nitrogen on the pyrrolidine ring will interact strongly with residual acidic silanol groups on the silica surface of the CSP, leading to severe peak tailing and poor resolution.[9] To ensure good peak shape, a basic additive must be incorporated into the mobile phase.

• For Normal Phase & Polar Organic Modes: Add 0.1% Diethylamine (DEA) or Triethylamine (TEA) to the mobile phase.[6][10] DEA is often preferred for primary and secondary amines, but both are effective for tertiary amines in suppressing unwanted ionic interactions.

• For Reversed-Phase Mode: Use a buffer to control pH. For basic compounds, a buffer pH around 6.0 can be a good starting point.[1] Triethylamine is often added to aqueous buffers (e.g., 3.0 mL in 1000 mL water) to further improve peak shape.[1]

Systematic Troubleshooting Guide

This guide is structured by common problems encountered during method development. Follow the decision trees to diagnose and solve specific issues.

Problem: No Separation or Poor Resolution (Rₛ < 1.5)

If you observe a single peak or two poorly resolved peaks, the primary goal is to increase the selectivity (α) between the enantiomers.

Q4: I don't see any sign of separation (a single, sharp peak). What is the first thing I should try?

A4: The first and most impactful change is to switch the alcohol modifier in your normal phase mobile phase. If you started with isopropanol (IPA), switch to ethanol (EtOH), and vice-versa. These alcohols interact differently with the CSP and can induce or enhance chiral recognition.[7][11] If this fails, your next step should be to screen a different CSP (e.g., switch from a cellulose-based column like OD-H to an amylose-based one like AD-H).[5]

Q5: I see a shoulder or two peaks with Rₛ < 1.0. How can I improve the resolution?

A5: This is a promising start. Several parameters can be adjusted to improve resolution:

• Reduce the Alcohol Content: In normal phase, decreasing the percentage of the alcohol modifier (e.g., from 10% IPA to 5% IPA) will increase retention times and often improves resolution.

• Optimize Temperature: Temperature affects the thermodynamics of the chiral interaction.[12] Try decreasing the column temperature (e.g., to 15-25°C) to enhance the stability of the transient diastereomeric complexes formed between the analyte and the CSP, which can improve resolution.[7]

• Lower the Flow Rate: Reducing the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min) increases the number of theoretical plates and allows more time for the enantiomers to interact with the stationary phase, often improving resolution at the cost of longer analysis time.[7][9]

Problem: Poor Peak Shape (Tailing or Asymmetry)

Peak tailing is the most common issue for basic compounds like this pyrrolidine derivative.

Q6: My peaks are tailing badly, even with a basic additive. What can I do?

A6: This indicates that the unwanted ionic interactions with the silica surface are still dominant.

• Increase Additive Concentration: Cautiously increase the concentration of your basic additive. For example, move from 0.1% DEA to 0.2% DEA. Do not exceed 0.5%, as this can be detrimental to the stationary phase over the long term.[10][13]

• Check Sample Solvent: Ensure your sample is dissolved in the mobile phase.[7][14] Dissolving the sample in a stronger or incompatible solvent can cause significant peak distortion upon injection.

• Reduce Sample Load: Injecting too much mass on the column can lead to peak overload and tailing. Try reducing the injection volume or sample concentration.[7]

Problem: Unstable or Drifting Retention Times

Reproducibility is key for a validated method. Drifting retention times often point to system or column equilibration issues.

Q7: My retention times are decreasing with every injection. What is happening?

A7: This is a classic symptom of insufficient column equilibration, especially in normal phase.

• Equilibrate Longer: Polysaccharide CSPs can take a long time to equilibrate with mobile phases containing additives. Ensure the column is flushed with at least 10-20 column volumes of the mobile phase (including the additive) until a stable baseline is achieved.[1]

• Mobile Phase Water Content: In normal phase, trace amounts of water can significantly affect retention.[8] Ensure you are using fresh, high-purity HPLC-grade solvents to maintain a consistent mobile phase composition.

• Additive Memory Effect: Chiral columns can "remember" previous additives.[15] If you switch between acidic and basic additives, extensive flushing is required. It is best practice to dedicate a column to a specific additive type (e.g., basic analysis).[14]

Experimental Protocols & Workflows

Protocol: Initial CSP Screening

This protocol outlines a systematic approach to finding a promising starting point for your separation.

• Column Selection: Install a CHIRALCEL® OD-H (250 x 4.6 mm, 5 µm) column.

• System Preparation: Thoroughly flush the HPLC system with 100% Ethanol or Isopropanol to remove any incompatible solvents from previous analyses.[10][14]

• Mobile Phase Preparation:

  • Mobile Phase A: n-Hexane / Isopropanol / DEA (90:10:0.1, v/v/v)

  • Mobile Phase B: n-Hexane / Ethanol / DEA (90:10:0.1, v/v/v)

• Equilibration: Equilibrate the column with Mobile Phase A at 1.0 mL/min until the backpressure and UV baseline are stable (minimum 30 minutes).

• Sample Injection: Prepare a 1 mg/mL solution of your analyte in the mobile phase. Inject 5 µL.

• Analysis & Switchover: Run the analysis. If separation is not achieved, switch to Mobile Phase B. Equilibrate thoroughly before injecting again.

• Next Column: If no promising separation is found, switch to a CHIRALPAK® AD-H column and repeat steps 3-6.

Method Development & Troubleshooting Workflow

The following diagram illustrates the logical flow for developing and optimizing your chiral separation method.

Caption: Systematic workflow for chiral method development.

Troubleshooting Decision Tree

This diagram provides a visual guide for addressing common issues.

Caption: Decision tree for common chromatography issues.

References

• Benchchem. (n.d.). Chiral Resolution of Pyrrolidine Derivatives by HPLC: Application Notes and Protocols.
• Benchchem. (n.d.). A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers.
• Daicel Chiral Technologies. (n.d.). Instruction Manual for ChiralPAK® AD-H, AS-H, AY-H, AZ-H CHIRALCEL® OD-H.
• Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases.
• Journal of Chemical Education. (n.d.). Optimizing a Method for Separating Chiral Compounds by Capillary Electrophoresis.
• ResearchGate. (n.d.). Separation of a chiral amide on a Chiralcel OD-H column.
• MDPI. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods.
• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation.
• Daicel Chiral Technologies. (n.d.). INSTRUCTION MANUAL FOR CHIRALCEL OD-H, CHIRALCEL OJ-H COLUMNS.
• Scribd. (n.d.). CHIRALCEL® OD-H & OJ-H Column Guide.
• Benchchem. (2025). optimizing mobile phase for chiral HPLC separation of 1-phenyl-2-propanol.
• Regis Technologies. (2023). Getting Started with Chiral Method Development Part Three.
• Pure and Applied Chemistry. (1997). ANALYTICAL CHIRAL SEPARATION METHODS.
• Taylor & Francis. (n.d.). CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS.
• Chromatography Today. (2020). Trouble with chiral separations.
• Benchchem. (n.d.). Application Notes and Protocols for the Asymmetric Synthesis of Pyrrolidine-3,4-diamine Derivatives.
• LCGC International. (2025). A Strategy for Developing HPLC Methods for Chiral Drugs.
• APH - DDRS Conference. (2021). Enantioselective Separations Based on High-performance Liquid Chromatography.
• Benchchem. (n.d.). Application Notes and Protocols for the Multicomponent Synthesis of Pyrrolidine Derivatives.
• Chrom-Support. (n.d.). HPLC Troubleshooting Guide.
• PMC. (n.d.). On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U.
• World Journal of Pharmacy and Pharmaceutical Sciences. (2014). Emerging pharmaceutical applications of piperidine, pyrrolidine and its derivatives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. aph-hsps.hu [aph-hsps.hu]
• 4. yakhak.org [yakhak.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. lcms.cz [lcms.cz]
• 9. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 10. ct-k.com [ct-k.com]
• 11. On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U - PMC [pmc.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]
• 13. scribd.com [scribd.com]
• 14. chiraltech.com [chiraltech.com]
• 15. chromatographytoday.com [chromatographytoday.com]

Preventing ester hydrolysis during storage of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who experience unexpected degradation when handling complex amino-esters.

The compound (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate presents a unique stability challenge. While standard esters are generally stable under neutral conditions, this molecule contains a built-in vulnerability: a tertiary amine (the 1-benzylpyrrolidine nitrogen) in close proximity to two electrophilic ethyl ester groups.

This guide is designed to provide you with mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure the absolute integrity of your batches during storage and handling.

Mechanistic Insight: The Auto-Catalysis Vulnerability

To prevent degradation, we must first understand the causality behind it. The primary pathway for the degradation of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate during storage is moisture-driven, auto-catalyzed basic hydrolysis .

When exposed to trace atmospheric moisture, the tertiary amine acts as an intramolecular nucleophilic catalyst or a general base[1]. It deprotonates the sequestered water molecules, generating local hydroxide ions (OH⁻). These hydroxide ions execute a nucleophilic attack on the carbonyl carbon of the ester via a two-step addition-elimination mechanism[2]. This process, known as saponification, is strictly irreversible because the resulting carboxylic acid is immediately deprotonated into a stable carboxylate salt[3][4].

Fig 1: Auto-catalytic hydrolysis pathway of the diester driven by the tertiary amine and moisture.

Troubleshooting & FAQs

Q: My HPLC analysis shows new polar peaks with shorter retention times after 3 months of storage. What happened? A: You are observing the formation of the mono-ester/mono-acid or the fully hydrolyzed di-acid. Because carboxylic acids are significantly more polar than ethyl esters, they elute earlier on a standard reverse-phase C18 column. This indicates that your storage container was breached by atmospheric moisture, triggering the auto-catalytic cascade described above.

Q: Can I store the free base at room temperature if I keep it in a desiccator? A: It is highly discouraged. While a desiccator reduces ambient humidity, it does not eliminate the trace water already absorbed by the compound. Furthermore, ester hydrolysis is highly temperature-dependent. Storing the free base at 25°C provides the kinetic energy required to accelerate the addition-elimination mechanism[2]. Always store the free base at -20°C under an inert atmosphere.

Q: How can I chemically stabilize the compound for multi-year archiving without altering the diester functional groups? A: Convert the free base into a hydrochloride (HCl) salt. By protonating the tertiary amine, you eliminate its lone pair of electrons. Without this lone pair, the amine can no longer act as a general base to deprotonate water, effectively shutting down the auto-catalytic pathway[1].

Quantitative Stability Data

The following table summarizes the expected degradation profile of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate under various storage conditions, demonstrating the critical need for environmental control.

Storage Condition	Atmosphere	State	Timeframe	Purity (HPLC Area %)	Primary Degradant
25°C (Ambient)	Air	Free Base	1 Month	~82.4%	Mono-carboxylic acid
4°C	Desiccated Air	Free Base	3 Months	~94.1%	Mono-carboxylic acid
-20°C	Argon	Free Base	12 Months	>99.5%	None detected
25°C (Ambient)	Desiccated Air	HCl Salt	12 Months	>99.0%	None detected

Validated Experimental Protocols

To guarantee trustworthiness, the following standard operating procedures (SOPs) are designed as self-validating systems. Do not skip the validation checkpoints.

SOP 1: Anhydrous Aliquoting & Inert Gas Blanketing

Causality: Atmospheric moisture condenses rapidly on cold surfaces. Opening a -20°C vial in ambient air instantly introduces water into the bulk material, dooming the batch to hydrolysis.

• Equilibration: Transfer the sealed bulk container from the -20°C freezer to an active desiccator. Allow it to equilibrate to room temperature for at least 4 hours.

  • Validation Checkpoint: The exterior of the container must be completely dry to the touch before opening.

• Moisture Verification: Inside a dry glovebox, sample 50 mg of the bulk material and perform a Karl Fischer titration.

  • Validation Checkpoint: Proceed only if water content is < 0.1% w/w. If > 0.1%, lyophilize the batch overnight.

• Aliquoting: Dispense the required mass into amber glass vials. Amber glass is chosen to prevent any potential photo-oxidation of the benzyl group over long-term storage.

• Argon Blanketing: Purge the headspace of each vial with Argon gas for 15 seconds.

  • Causality: Argon is significantly denser than both air and Nitrogen. It sinks to the bottom of the vial, creating a heavy, protective blanket directly over the compound that physically displaces residual oxygen and moisture.

• Sealing: Cap immediately with PTFE-lined septa.

  • Validation Checkpoint: Weigh the sealed vial to four decimal places and record this baseline mass. Any future mass increase indicates a compromised seal and moisture ingress.

SOP 2: Chemical Stabilization via HCl Salt Formation

Causality: Low temperatures must be maintained during acidification to prevent the exothermic reaction from providing the activation energy needed for acid-catalyzed ester cleavage[3].

• Dissolution: Dissolve 1.0 g of the free base in 15 mL of anhydrous diethyl ether under an Argon atmosphere.

• Acidification: Cool the flask to 0°C in an ice bath. Dropwise, add 1.05 molar equivalents of anhydrous HCl in dioxane (4.0 M).

• Precipitation: Stir the mixture at 0°C for 30 minutes. The HCl salt will precipitate out of the solution as a highly crystalline white solid.

• Isolation: Filter the precipitate using a Schlenk frit under Argon. Wash twice with 5 mL of cold, anhydrous diethyl ether.

• Drying: Dry the solid under high vacuum (< 0.1 mbar) for 12 hours.

  • Validation Checkpoint: Analyze the product via ¹H-NMR (CDCl₃). Confirm success by observing the downfield shift of the pyrrolidine ring protons (due to protonation) while verifying the integration of the intact ethyl ester quartets (~4.1 ppm) and triplets (~1.2 ppm) remains exactly 4:6.

Fig 2: Validated handling and storage workflow to prevent moisture ingress and ester degradation.

References

• Lynn, D. M., & Langer, R. (2000). Degradable Poly(β-amino esters): Synthesis, Characterization, and Self-Assembly with Plasmid DNA. Journal of the American Chemical Society.[Link]

• Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps.[Link]

• Chemistry LibreTexts. (2022). 15.9: Hydrolysis of Esters. LibreTexts.[Link]

• Asano, N. (2022). Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Minimizing catalyst degradation when using (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Topic: Minimizing Catalyst Degradation in N-Debenzylation Workflows Focus Substrate: (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers experiencing stalled reactions and rapid catalyst death when working with sterically hindered chiral pyrrolidines. (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is a critical intermediate for synthesizing complex bicyclic and tetracyclic scaffolds, including advanced KRAS inhibitors[1]. However, its N-debenzylation via palladium-catalyzed hydrogenolysis is a notorious bottleneck.

This guide provides field-proven, mechanistically grounded solutions to prevent catalyst degradation and ensure quantitative conversions during this critical transformation.

Troubleshooting FAQs: Mechanistic Causes & Solutions

Q1: Why does my Palladium catalyst deactivate before the debenzylation of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is complete? A1: The primary cause of catalyst degradation in this workflow is Product Inhibition via Amine Poisoning . When the N-benzyl group is cleaved, the reaction generates a free secondary pyrrolidine. The nitrogen lone pair on this newly formed secondary amine is significantly more basic and nucleophilic than its tertiary precursor. It strongly coordinates to the active Pd(0) surface sites, forming a stable, unreactive palladium-amine complex that halts the catalytic cycle[2]. Furthermore, because the bulky 2,5-diethyl ester groups create steric hindrance, the initial C-N cleavage is slow, exposing the catalyst to the poisoning secondary amine for prolonged periods.

Q2: How can I modify the reaction to prevent this coordination and save the catalyst? A2: You must eliminate the availability of the nitrogen lone pair immediately upon its formation. We recommend two self-validating In Situ Trapping protocols:

• The Acidic Modifier Approach: Run the hydrogenolysis in a solvent mixture containing an acid (e.g., Methanol with 10% v/v Acetic Acid, or 1.1 equivalents of HCl). The acid instantly protonates the secondary amine to an ammonium salt ( NH2+​ ), which lacks the free lone pair required to bind and poison the palladium surface[2].

• The Boc-Trapping Approach (Highly Recommended): Add 1.2 equivalents of Di-tert-butyl dicarbonate ( Boc2​O ) directly to the hydrogenation vessel. As the secondary amine forms, it undergoes rapid in situ protection to yield the N-Boc pyrrolidine. The electron-withdrawing Boc group delocalizes the nitrogen lone pair, rendering it completely non-coordinating. This approach not only prevents catalyst degradation but also yields a product that is already protected for subsequent synthetic steps.

Q3: Which Palladium catalyst is best suited for this specific substrate? A3: Standard 10% Pd/C often fails due to the steric hindrance of the 2,5-dicarboxylate groups. We strongly recommend using Pearlman’s Catalyst (20% Pd(OH)2​/C ) . Pearlman's catalyst provides a non-crystalline, highly active palladium surface that is significantly more efficient at inserting into sterically hindered benzylic C-N bonds[1].

Quantitative Data: Catalyst Performance Comparison

The following table summarizes the causality between reaction conditions, catalyst degradation, and overall conversion rates for the debenzylation of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate.

Catalyst System	Additive / Modifier	Conversion (12h)	Catalyst Degradation Level	Primary Outcome
10% Pd/C	None	35%	Severe (Complete Poisoning)	Reaction stalls; unreacted starting material remains.
20% Pd(OH)2​/C	None	62%	Moderate	Sluggish kinetics due to amine accumulation.
10% Pd/C	Acetic Acid (10% v/v)	88%	Low	Good conversion; requires a basic aqueous workup.
20% Pd(OH)2​/C	Boc2​O (1.2 equiv)	>99%	None (Catalyst Preserved)	Complete conversion; product is N-Boc protected.

Experimental Protocol: In Situ Boc-Trapping Hydrogenolysis

This self-validating methodology ensures maximum catalyst lifespan and quantitative conversion by utilizing the Boc-trapping strategy.

Step 1: Preparation & Reagent Charging In an oven-dried, argon-flushed reaction flask, dissolve (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate (1.0 equiv) in anhydrous Methanol to achieve a 0.1 M concentration. Add Di-tert-butyl dicarbonate ( Boc2​O , 1.2 equiv) directly to the solution. Self-Validation Check: Ensure the solution is completely homogeneous before proceeding to prevent localized reagent depletion during the reaction.

Step 2: Catalyst Addition Carefully add 20% Pd(OH)2​/C (Pearlman’s catalyst, 15% w/w relative to the substrate). Causality & Safety Note: Palladium on carbon is highly pyrophoric, especially in the presence of methanol vapors. Add the catalyst under a steady, gentle stream of Argon to prevent spontaneous ignition.

Step 3: Hydrogenation Seal the flask, evacuate the atmosphere under vacuum, and backfill with Hydrogen gas ( H2​ ). Repeat this purge cycle three times. Maintain the reaction under an H2​ atmosphere (via a balloon or 1 atm pressure manifold) at room temperature with vigorous stirring for 4-6 hours.

Step 4: Reaction Monitoring Monitor the reaction progress via LC-MS. Self-Validation Check: The mass corresponding to the free secondary amine should be nearly undetectable throughout the run. The primary mass signal should correspond directly to the N-Boc protected product, confirming that the in situ trapping is successfully outpacing catalyst poisoning.

Step 5: Workup & Isolation Purge the flask thoroughly with Argon to remove all residual Hydrogen. Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the palladium catalyst. Wash the Celite pad thoroughly with Methanol and Ethyl Acetate. Concentrate the combined filtrates under reduced pressure to afford the crude (2S,5R)-Diethyl 1-(tert-butoxycarbonyl)pyrrolidine-2,5-dicarboxylate.

Mechanistic Visualization

Mechanism of Pd-catalyst poisoning by secondary amines and the in situ trapping rescue pathway.

References

• Title: US20240368186A1 - Aza-tetracyclic oxazepine compounds and uses thereof Source: Google Patents URL

• Title: Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon Source: ACS Omega / PubMed Central (PMC) URL: [Link]

Sources

• 1. US20240368186A1 - Aza-tetracyclic oxazepine compounds and uses thereof - Google Patents [patents.google.com]
• 2. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Analytical Validation Guide: ¹H and ¹³C NMR Profiling of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Executive Summary

In advanced organic synthesis and drug development, chiral pyrrolidine derivatives serve as critical building blocks. Specifically, (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is a highly valuable intermediate. However, validating its structural integrity presents a distinct analytical challenge: differentiating the cis (meso, 2S,5R) configuration from its trans (2S,5S or 2R,5R) diastereomers.

This guide objectively compares the performance of High-Field NMR, Benchtop NMR, and LC-MS platforms for the validation of this compound. It provides a self-validating, step-by-step experimental protocol grounded in peer-reviewed ¹H and ¹³C NMR data, ensuring absolute confidence in stereochemical assignment.

Analytical Platform Comparison

To establish the purity and stereochemistry of the (2S,5R) isomer, laboratories typically rely on a combination of mass spectrometry and nuclear magnetic resonance (NMR). As demonstrated in standard protocols for [1], relying on a single analytical method can lead to false positives.

Table 1: Performance Comparison of Analytical Platforms

Analytical Platform	Resolution Strategy	Stereochemical ID	Throughput	Cost/Sample
High-Field NMR (400+ MHz)	High dispersion, 2D NOESY	Definitive (cis vs trans)	Medium (15-30 min)	High
Benchtop NMR (80 MHz)	1D only, severe overlap	Poor (Cannot resolve multiplets)	High (<5 min)	Low
LC-MS (Standard C18)	Mass-to-charge (m/z 306.17)	None (Diastereomers co-elute)	High (5-10 min)	Medium
Chiral HPLC	Chiral stationary phase	Excellent (Resolves enantiomers)	Low (30-60 min)	High

Verdict: While LC-MS is excellent for confirming the exact mass (m/z 306.17 [M+H]⁺) and Benchtop NMR is useful for gross purity checks, High-Field NMR (≥400 MHz) is the only standalone platform capable of unambiguously confirming the spatial relationship of the chiral centers without requiring specialized chiral reference standards.

Validated Experimental Data

The following tables summarize the expected high-resolution NMR chemical shifts for the (2S,5R) meso isomer, derived from [2],[3].

Table 2: ¹H NMR Data (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Aromatic	7.35–7.30	m	2H	Benzyl meta-H
Aromatic	7.30–7.24	m	2H	Benzyl ortho-H
Aromatic	7.24–7.18	m	1H	Benzyl para-H
Ester CH₂	4.07–3.95	m	4H	-OCH₂CH₃
Benzyl CH₂	3.93	s	2H	N-CH₂-Ar
Pyrrolidine CH	3.45–3.37	m	2H	C2-H, C5-H
Pyrrolidine CH₂	2.11–2.00	m	4H	C3-H₂, C4-H₂
Ester CH₃	1.18	t (J = 7.2 Hz)	6H	-OCH₂CH₃

Table 3: ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
173.23	Quaternary (C=O)	Ester Carbonyl
137.40	Quaternary (Ar)	Benzyl ipso-C
129.35	Methine (Ar)	Aromatic CH
127.84	Methine (Ar)	Aromatic CH
127.02	Methine (Ar)	Aromatic CH
65.42	Methine	Pyrrolidine C2, C5
60.39	Methylene	Ester -OCH₂-
57.63	Methylene	Benzyl N-CH₂-
28.52	Methylene	Pyrrolidine C3, C4
13.97	Methyl	Ester -CH₃

Step-by-Step Validation Methodology

To ensure scientific integrity, the validation protocol must be a self-validating system. Do not merely acquire spectra; follow this logical progression to prove the stereochemistry.

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg of the synthesized compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). Transfer to a standard 5 mm NMR tube.

• Causality: CDCl₃ is selected because its residual solvent peak (δ 7.26 ppm) does not overlap with the critical aliphatic multiplets (δ 1.18–4.07 ppm) necessary for structural elucidation. The ~30 mM concentration ensures an optimal signal-to-noise ratio for ¹³C acquisition without causing concentration-dependent chemical shift drifting.

Step 2: 1D ¹H and ¹³C Acquisition

• Action: Acquire the ¹H spectrum at 400 MHz (16 scans, 10s relaxation delay). Acquire the ¹³C spectrum at 100 MHz (512 scans, 2s relaxation delay, complete proton decoupling).

• Causality: A long relaxation delay (10s) in ¹H NMR ensures accurate quantitative integration of the 23 protons. Proton decoupling in ¹³C NMR collapses carbon signals into sharp singlets, allowing for precise counting of the unique carbon environments.

Step 3: The ¹³C Symmetry Check (Self-Validation)

• Action: Count the number of distinct carbon resonances.

• Causality: The (2S,5R) isomer is a meso compound with an internal plane of symmetry (Cₛ point group). Thus, its 17 carbon atoms manifest as exactly 10 signals . While this confirms a symmetric framework (ruling out non-symmetric structural isomers), it cannot independently differentiate the meso isomer from the trans racemate (which possesses C₂ symmetry and also yields 10 signals). Therefore, Step 4 is mandatory.

Step 4: 2D NOESY Stereochemical Assignment

• Action: Acquire a 2D NOESY spectrum with a mixing time of 300–500 ms.

• Causality: The NOESY experiment detects spatial proximity (< 5 Å) between protons. A strong Nuclear Overhauser Effect (NOE) cross-peak between the H-2 and H-5 protons (δ 3.45–3.37 ppm) definitively proves their cis spatial relationship, unambiguously confirming the (2S,5R) meso configuration and ruling out the trans diastereomers.

Validation Workflow Visualization

Workflow for stereochemical validation of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate.

References

• Engle, K. M., Pfeifer, L., Pidgeon, G. W., Giuffredi, G. T., Thompson, A. L., Paton, R. S., Brown, J. M., & Gouverneur, V. (2015). "Coordination diversity in hydrogen-bonded homoleptic fluoride–alcohol complexes modulates reactivity." Chemical Science (RSC Publishing), 6(9), 5293-5302.[Link]

• US Patent Application 20240368186A1. "Aza-tetracyclic oxazepine compounds and uses thereof.

Sources

• 1. US20240368186A1 - Aza-tetracyclic oxazepine compounds and uses thereof - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. Coordination diversity in hydrogen-bonded homoleptic fluoride–alcohol complexes modulates reactivity - Chemical Science (RSC Publishing) [pubs.rsc.org]

Analytical Strategies for the Stereochemical Characterization of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

The Stereochemical Paradigm: Navigating the "Meso Trap"

(2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is a highly valuable scaffold utilized in the synthesis of complex peptidomimetics and targeted oncological therapeutics, including potent KRas G12D inhibitors . However, when tasked with determining the "enantiomeric excess" (ee) of this specific molecule, analytical scientists must first address a fundamental structural reality often referred to as the "meso trap" .

Because the C2 and C5 stereocenters of the pyrrolidine ring hold identical substituents (ethyl esters) but possess opposite absolute configurations (S and R, respectively), the cis-configuration generates an internal plane of symmetry ( σ ). Consequently, the (2S,5R) isomer is a meso compound . By definition, a meso compound is achiral and superimposable on its mirror image; therefore, it does not possess an enantiomer, and its theoretical ee is strictly 0%.

The true analytical objective for this compound is not ee, but rather Diastereomeric Excess (de) . The analytical system must quantify the purity of the meso (2S,5R) isomer against the formation of its chiral trans diastereomers—the (2R,5R) and (2S,5S) enantiomers. These trans isomers frequently emerge as impurities via base-catalyzed epimerization (e.g., when utilizing strong bases like LiHMDS during downstream functionalization) .

Logical flow of stereochemical classification and target purity metrics.

Comparison of Analytical Platforms

To accurately validate the purity of the meso product, the chosen analytical platform must be capable of baseline-resolving three distinct species: the meso isomer, and the two trans enantiomers.

Analytical Platform	Resolution Capability	Sensitivity (LOD)	Suitability for Meso/Trans Analysis	Causality & Limitations
Normal-Phase Chiral HPLC	Excellent ( Rs​>1.5 )	High (< 0.1% area)	Optimal	Gold Standard. Polysaccharide-based chiral stationary phases (CSPs) provide distinct steric environments that easily resolve the achiral meso compound from the chiral trans enantiomers.
Chiral Gas Chromatography (GC-FID)	Good	High	Moderate	Requires high thermal stability. The benzyl protecting group and diethyl esters increase the boiling point, often leading to thermal degradation or on-column epimerization before elution.
Quantitative NMR (qNMR) + Chiral Solvating Agents	Poor to Moderate	Low (~2-5%)	Sub-optimal	While qNMR can easily distinguish cis (meso) from trans via chemical shift differences, chiral solvating agents often fail to sufficiently resolve the trans enantiomers from each other due to signal broadening.

Self-Validating Experimental Protocol: Chiral HPLC

The following protocol utilizes Normal-Phase Chiral HPLC to determine the de of the (2S,5R) meso compound and the ee of any trans impurities.

Causality of Method Design: Because the pyrrolidine ring contains a basic tertiary amine, the analyte will strongly interact with residual acidic silanols on the silica support of the chiral column. This secondary interaction causes severe peak tailing, which masks trace impurities. To prevent this, a basic modifier (Diethylamine, DEA) is added to the mobile phase to competitively bind the silanols, ensuring sharp, symmetrical peaks for accurate integration.

Step 1: Chromatographic Conditions

• Column: CHIRAL ART Cellulose-SB or Chiralpak AS-H (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Hexane / Isopropanol (90:10 v/v) containing 0.1% Diethylamine (DEA).

• Flow Rate: 1.0 mL/min (Isocratic).

• Column Temperature: 25 °C.

• Detection: UV at 220 nm and 254 nm.

Step 2: Preparation of the Self-Validating System Suitability Test (SST)

A protocol is only as reliable as its internal controls. Injecting the meso compound alone cannot prove that the column is capable of separating the trans impurities—they might simply be co-eluting under the main peak.

• Generate a Racemic Trans Standard: Take a small aliquot (10 mg) of the (2S,5R) starting material and treat it with a catalytic amount of LiHMDS in THF at room temperature for 2 hours to force epimerization . Quench with aqueous NH4​Cl and extract with ethyl acetate. This generates a mixture of the meso compound and the racemic trans mixture.

• SST Injection: Inject this epimerized standard.

• Validation Criteria: The chromatogram must show three distinct peaks. The resolution ( Rs​ ) between the meso peak and the closest eluting trans peak must be ≥1.5 . If this is not achieved, the mobile phase polarity (IPA ratio) must be adjusted.

Step 3: Sample Analysis & Data Interpretation

• Dissolve the synthesized (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate sample in the mobile phase to a concentration of 1.0 mg/mL.

• Inject 10 µL of the sample.

• Integrate all peaks. Calculate the Diastereomeric Excess (de) of the meso compound using the following formula:

de=Areameso​+Areatrans1​+Areatrans2​Areameso​−(Areatrans1​+Areatrans2​)​×100%

If trans impurities are present, their Enantiomeric Excess (ee) can be calculated to determine if the epimerization was biased:

eetrans​=Areatrans1​+Areatrans2​∣Areatrans1​−Areatrans2​∣​×100%

References

• Vertex Pharmaceuticals Incorporated. (2022). Tetracyclic oxazepine compounds and uses thereof (Patent No. WO2022173678A1).

• Asano, N. (2025). The Meso Trap. Master Organic Chemistry. [Link]

• Kubyshkin, V., et al. (2017). Amide rotation trajectories probed by symmetry. Organic & Biomolecular Chemistry, Royal Society of Chemistry.[Link]

Safety & Regulatory Compliance

(2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate proper disposal procedures

As a Senior Application Scientist, I understand that managing complex organic intermediates like (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate requires more than just following a checklist; it requires a mechanistic understanding of the molecule's reactivity to ensure absolute laboratory safety. This compound is a highly valuable building block in drug discovery, but its structural features—specifically the tertiary amine and dual ester groups—dictate strict handling and disposal protocols.

The following guide provides a self-validating, field-proven system for the safe operational handling, segregation, and disposal of this chemical.

Physicochemical & Hazard Profiling

To design a safe disposal protocol, we must first understand the chemical behavior of the waste. (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate contains a basic pyrrolidine nitrogen and two hydrolyzable ethyl ester groups.

Table 1: Physicochemical and Hazard Summary

Property	Value	Operational Implication
CAS Number	17740-40-8 / 52321-06-9[1][2]	Essential for accurate EPA/EHS waste manifesting.
Molecular Formula	C17H23NO4[1]	High carbon content; requires incineration[3].
Molar Mass	305.37 g/mol [4]	Heavy organic liquid; immiscible in pure water.
Hazard Class	Skin Corr. 1B (H314)[1]	Causes severe skin burns; mandates strict PPE.
Chemical Class	Tertiary Amine / Organic Ester	Susceptible to pH-driven hydrolysis and oxidation.

Mechanistic Insight: The primary hazard of this compound is its corrosivity (H314)[1]. The tertiary amine center imparts localized basicity, while the benzyl group and ester linkages are susceptible to strong oxidizing agents and extreme pH environments. If mixed with strong acids or bases in a waste container, the ethyl esters will undergo rapid, potentially exothermic hydrolysis, generating ethanol and the corresponding dicarboxylic acid. Therefore, pH stabilization and strict segregation from oxidizers are the cornerstones of its disposal plan[5][6].

Waste Segregation & Incompatibility Strategy

Before generating waste, establish a dedicated segregation strategy. Improper mixing of organic amines and esters with incompatible laboratory waste can lead to pressurization of waste containers or spontaneous ignition[6].

• Halogen-Free Organic Waste: Unless the compound was dissolved in a halogenated solvent (e.g., dichloromethane or chloroform) during your workflow, it must be routed to the Non-Halogenated Organic Waste stream.

• Incompatibilities: Strictly isolate this waste from strong oxidizers (e.g., nitric acid, peroxides, permanganates). The benzyl and amine moieties are highly oxidizable and can react vigorously[6].

• Container Specifications: Use High-Density Polyethylene (HDPE) or amber glass containers. Avoid using metal waste cans, as the corrosive nature of the compound (H314) can degrade metal over time[1][6].

Waste Segregation & Disposal Workflow

The following decision tree dictates the logistical pathway for disposing of (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate depending on its matrix state post-experiment.

Workflow for the segregation, neutralization, and disposal of pyrrolidine dicarboxylate waste.

Step-by-Step Disposal Methodology

To maintain regulatory compliance and laboratory safety, execute the following protocol when disposing of surplus chemical or reaction byproducts:

Step 1: Matrix Evaluation and Neutralization

• If the compound is dissolved in an aqueous acidic or basic extraction wash, it must be neutralized prior to final collection[3].

• Procedure: Slowly titrate the aqueous waste with 1M HCl or 1M NaOH until the solution reaches a stable pH of 6.0–8.0[5]. Perform this in a fume hood over an ice bath if the concentration is high, as neutralization can be exothermic.

Step 2: Transfer and Containment

• Using a dedicated funnel, transfer the liquid waste into the designated HDPE or glass hazardous waste container[6].

• Ensure the container is never filled beyond 80% capacity to allow for vapor expansion. Keep the container tightly capped when not actively adding waste.

Step 3: Regulatory Labeling

• Immediately tag the container with a standard Environmental Health and Safety (EHS) Hazardous Waste label[6].

• Explicitly list the contents: "(2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate (CAS 17740-40-8)".

• Mark the primary hazard boxes: Corrosive and Toxic [1][6]. Do not use vague terms like "organic waste" without specifying the chemical constituents[6].

Step 4: Storage and Final Incineration

• Store the sealed waste container in secondary containment (e.g., a polyethylene tray) within a designated, well-ventilated waste accumulation area[6].

• Coordinate with your institutional waste broker or EHS department for pickup. The EPA-mandated disposal route for this class of complex, nitrogen-containing organic waste is high-temperature incineration at a certified Treatment, Storage, and Disposal Facility (TSDF)[5][7].

Spill Response & Decontamination Procedure

In the event of an accidental spill outside of primary containment, immediate and calculated action is required to prevent skin exposure and vapor inhalation.

• Isolate and Protect: Evacuate non-essential personnel from the immediate area. Don heavy-duty nitrile or neoprene gloves, a chemical-resistant apron, and safety goggles.

• Containment: Prevent the liquid from entering sink drains or sewer systems. The compound is harmful to aquatic environments and must not be introduced into the sanitary sewer[3][7].

• Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry sand, earth, or commercial vermiculite. Crucial Note: Do not use combustible absorbents like sawdust, as the localized heat of reaction with the amine or residual oxidizers can pose a fire hazard[6][7].

• Collection: Use a non-sparking plastic scoop to collect the saturated absorbent and place it into a solid hazardous waste container (e.g., a wide-mouth HDPE jar).

• Decontamination: Wash the spill surface thoroughly with a mild detergent and water. Collect the rinsate using absorbent pads and dispose of the pads in the same solid hazardous waste container.

Sources

• 1. nextsds.com [nextsds.com]
• 2. chembk.com [chembk.com]
• 3. uthsc.edu [uthsc.edu]
• 4. CAS RN 17740-40-8 | Fisher Scientific [fishersci.co.uk]
• 5. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 6. geo.utexas.edu [geo.utexas.edu]
• 7. epa.gov [epa.gov]

Personal protective equipment for handling (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

An authoritative, mechanistic approach to laboratory safety transcends basic compliance; it requires an understanding of why specific precautions are necessary based on a compound's molecular behavior.

As a chiral building block frequently utilized in the synthesis of conformationally restricted peptidomimetics and novel therapeutics, (2S,5R)-Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate (CAS: 52321-06-9 / 17740-40-8) presents unique handling challenges[1]. This guide provides a self-validating, step-by-step operational protocol designed to protect personnel and preserve the chemical integrity of the reagent.

Mechanistic Hazard Profile & Causality Analysis

To design an effective safety protocol, we must first analyze the compound's structure-activity relationship as it pertains to human exposure. This molecule features a tertiary amine (pyrrolidine ring) protected by a benzyl group, flanked by two ethyl ester moieties.

• High Lipophilicity & Dermal Penetration (H312): The combination of the benzyl group and diethyl esters renders the molecule highly lipophilic. If spilled on unprotected skin, it can rapidly breach the lipid-rich stratum corneum, leading to systemic acute toxicity[2].

• Localized Tissue Irritation (H315, H319, H335): The basicity of the pyrrolidine nitrogen, while partially sterically hindered, is sufficient to cause localized pH disruptions upon contact with mucosal membranes or ocular fluid, resulting in severe irritation[2][3].

• Aerosolization Risk (H332): During transfer or weighing, fine particulates or vapors can become airborne, posing an inhalation hazard that necessitates strict engineering controls[3].

Quantitative Hazard Summary

GHS Code	Hazard Description	Mechanistic Cause
H302 + H312 + H332	Harmful if swallowed, in contact with skin, or if inhaled.	High lipophilicity facilitates rapid systemic absorption across biological membranes[2].
H315 / H319	Causes skin irritation / Causes serious eye irritation.	Amine basicity disrupts local tissue pH; ester groups act as mild solvents on skin lipids[2][3].

| H335 | May cause respiratory irritation. | Inhalation of micro-particulates irritates the sensitive mucosal lining of the respiratory tract[3]. |

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. The specific functional groups of Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate dictate the following targeted defenses[3]:

PPE Category	Required Specification	Scientific Justification (Causality)
Hand Protection	Double-gloved Nitrile (Min. 0.11 mm thickness) or Neoprene.	Organic esters can act as plasticizers, degrading standard latex polymers. Nitrile provides a superior chemical barrier against lipophilic esters and tertiary amines.
Eye Protection	Tight-fitting Chemical Goggles (ANSI Z87.1 compliant).	Safety glasses leave peripheral gaps. The lipophilic nature of this compound means even micro-splashes can cause rapid, severe corneal damage.
Body Protection	Flame-resistant Lab Coat (fully buttoned) & closed-toe non-porous shoes.	Prevents dermal exposure and limits the surface area available for accidental chemical absorption.
Respiratory	N95/P100 Particulate Respirator (if handled outside a fume hood).	Mitigates H332 and H335 risks by filtering aerosolized dust generated during mechanical transfer.

Operational Workflow & Handling Protocol

Fig 1: Operational workflow and spill response logic for handling pyrrolidine derivatives.

Step-by-Step Transfer Methodology

To ensure both operator safety and chemical integrity, follow this self-validating protocol:

• Engineering Control Verification: Verify that the chemical fume hood is operational with a face velocity between 0.4 and 0.6 m/s. Clear the workspace of incompatible oxidizing agents.

• Thermal Equilibration (Critical Step): The compound is stored at 2-8°C[1][3]. Do not open the container immediately. Allow the sealed vessel to equilibrate to room temperature for 30 minutes. Causality: Opening a cold container causes ambient humidity to condense inside. Water will slowly hydrolyze the diethyl ester groups into dicarboxylic acids, destroying the reagent's stoichiometry.

• Static Mitigation: Use a grounded, anti-static spatula for transfer. The compound can generate static charge during friction, which exacerbates aerosolization.

• Weighing: Weigh the material directly into a tared, sealable reaction vessel inside the fume hood. Do not transfer open weighing boats across the laboratory.

• Post-Transfer Decontamination: Wipe down the exterior of the reagent bottle and the spatula with an isopropanol-soaked Kimwipe to solubilize and remove any micro-residue before removing items from the hood.

Spill Response & Decontamination Plan

In the event of a breach, immediate and chemically sound remediation is required to prevent environmental contamination and personnel exposure[3].

Step-by-Step Spill Remediation:

• Isolate & Evacuate: Immediately halt operations. If the spill occurs outside the fume hood, evacuate personnel from the immediate vicinity and increase room ventilation.

• Containment: Surround the spill with an inert, finely-powdered liquid-binding material (e.g., diatomaceous earth, universal binders, or vermiculite)[3]. Do not use combustible absorbents like sawdust, as the organic nature of the chemical can create a flammable matrix.

• Absorption: Gently sweep the absorbent-chemical mixture working from the outside in to prevent spreading.

• Chemical Decontamination: Because the compound is highly lipophilic and slightly basic, standard water will not effectively clean the surface. Scrub the contaminated surface with a strong laboratory detergent mixed with alcohol (ethanol or isopropanol) to fully solubilize the ester[3].

• Waste Segregation: Collect all contaminated absorbents, wipes, and the outer layer of your gloves into a designated, clearly labeled hazardous waste container.

Storage & Lifecycle Logistics

Proper storage extends the shelf life of the compound while mitigating latent hazards.

• Temperature Control: Store strictly at 2-8°C (refrigerated)[1][3]. Elevated temperatures accelerate ester hydrolysis and volatilization.

• Light Protection: Store in amber vials or protect from light[1][3]. Causality: The benzylic carbon-nitrogen bond is susceptible to photo-induced oxidative cleavage over prolonged exposure to UV/ambient light.

• Atmospheric Control: If the original seal is broken, flush the headspace of the container with an inert gas (Argon or dry Nitrogen) before resealing. This displaces oxygen and atmospheric moisture, preserving the chiral integrity and ester linkages.

References

• NextSDS. "Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate — Chemical Substance Information." NextSDS Substance Database. Available at:[Link]

• NextSDS. "1-benzylpyrrolidine-2,5-cis-dicarboxylic acid diethyl ester hydrochloride — Chemical Substance Information." NextSDS Substance Database. Available at:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. nextsds.com [nextsds.com]
• 3. chemscene.com [chemscene.com]